Cas no 857521-55-2 (3-(1,3-benzothiazol-6-yl)propan-1-amine)

• Product Name: 3-(1,3-benzothiazol-6-yl)propan-1-amine
• CAS No: 857521-55-2
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• MDL: MFCD12408406
• CID: 4244482
• PubChem ID: 69250616
• Update Time: 2025-04-24

3-(1,3-benzothiazol-6-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolepropanamine
• 6-(3-Aminopropyl)benzothiazole
• 3-(1,3-benzothiazol-6-yl)propan-1-amine
• MFCD12408406
• 3-(Benzo[d]thiazol-6-yl)propan-1-amine
• SCHEMBL4943705
• SY268198
• 857521-55-2
• VODGZZWQRMPOOH-UHFFFAOYSA-N
• 3-Benzothiazol-6-yl-propylamine

• MDL： MFCD12408406
• Inchi： 1S/C10H12N2S/c11-5-1-2-8-3-4-9-10(6-8)13-7-12-9/h3-4,6-7H,1-2,5,11H2
• InChI Key： VODGZZWQRMPOOH-UHFFFAOYSA-N
• SMILES： S1C2=CC(CCCN)=CC=C2N=C1

Computed Properties

• Exact Mass: 192.072
• Monoisotopic Mass: 192.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2A^2